1-[(tert-Butoxy)carbonyl]-4-methoxy-1H-indole-2-carboxylic acid

• Molecular Formula: C15H17NO5
• Molecular Weight: 291.30 g/mol
• SMILES: CC(C)(C)OC(=O)N1C2=C(C=C1C(=O)O)C(=CC=C2)OC
• InChI: InChI=1S/C15H17NO5/c1-15(2,3)21-14(19)16-10-6-5-7-12(20-4)9(10)8-11(16)13(17)18/h5-8H,1-4H3,(H,17,18)
• InChIKey: UPFBARUYGMGAPJ-UHFFFAOYSA-N

1-[(tert-Butoxy)carbonyl]-4-methoxy-1H-indole-2-carboxylic acid – Identifiers & Structure

1-[(tert-Butoxy)carbonyl]-4-methoxy-1H-indole-2-carboxylic acid (CAS 2059950-57-9) is a doubly functionalized indole-2-carboxylic acid building block bearing an N-Boc protecting group and a 4-methoxy substituent [1]. Its molecular formula is C15H17NO5 with a molecular weight of 291.30 g/mol, and commercially available purity typically reaches 95% . The compound belongs to the class of N-protected indole-2-carboxylic acids used as synthetic intermediates in medicinal chemistry, particularly for preparing amide libraries and targeted covalent inhibitors .

Building Block Class N-Boc-4-methoxy-indole-2-carboxylic acid with orthogonal protection for sequential C2/N1 functionalization.

Physicochemical Profile Moderate lipophilicity and balanced polar surface area support solution-phase library synthesis and cell-permeable probe design.

Computed LogP ~3.13; TPSA ~77.8 Ų.

Reactivity Context 4-Methoxy substitution directs electrophilic chemistry to the C3 position; N-Boc prevents competing N-substitution.

• [1] PubChem. 1-(tert-Butoxycarbonyl)-1H-indole-2-carboxylic acid. CID 21998725. Accessed May 2026. View Source

1-[(tert-Butoxy)carbonyl]-4-methoxy-1H-indole-2-carboxylic acid: Key Differentiators

Although indole-2-carboxylic acid derivatives share a common core, the combination of an N-Boc protecting group and a 4-methoxy substituent creates a distinct physicochemical and reactivity profile that generic analogs cannot replicate. The Boc group substantially increases lipophilicity (computed LogP ~3.13 versus ~1.9 for the unprotected 4-methoxy analog) while simultaneously reducing the acidity of the indole N–H and modulating the electron density on the indole ring [1]. Substituting the Boc group with smaller N-protecting groups (e.g., acetyl, methyl) or omitting it altogether alters both the steric environment for subsequent functionalization and the compound's solubility/stability profile under reaction conditions [2]. Similarly, positional isomers (e.g., 5-methoxy or 6-methoxy) exhibit different electronic distributions that can redirect electrophilic aromatic substitution and cross-coupling regioselectivity .

N-Protection

Replacing Boc with acetyl, methyl, or H removes orthogonal base stability and may shift solubility and steric environment, altering amide coupling efficiency.

Methoxy Position

5- or 6-methoxy positional isomers redirect electrophilic aromatic substitution and cross-coupling regioselectivity, producing different C3-functionalized products.

Unprotected Acid

The unprotected 4-methoxy-1H-indole-2-carboxylic acid has lower organic solubility and a free indole N–H, requiring different coupling and protection strategies.

• [1] PubChem. 4-Methoxy-1H-indole-2-carboxylic acid. CID 907248. XLogP3-AA 1.9. View Source
• [2] Umehara, A.; Ueda, H.; Tokuyama, H. Condensation of Carboxylic Acids with Non-Nucleophilic N-Heterocycles and Anilides Using Boc2O. J. Org. Chem. 2016, 81, 11444–11453. View Source

1-[(tert-Butoxy)carbonyl]-4-methoxy-1H-indole-2-carboxylic acid: Quantitative Comparison

Lipophilicity Advantage Over Unprotected Analog

The target compound exhibits a computed partition coefficient (LogP) of 3.13, compared to 1.90 for the N-unprotected 4-methoxy-1H-indole-2-carboxylic acid [1]. This 1.23 LogP unit increase reflects the addition of the tert-butoxycarbonyl group, which confers greater lipophilicity potentially beneficial for membrane permeation in cell-based assays [2].

Lipophilicity Shift

Cross-study comparable

Target LogP 3.13

Δ = +1.23 vs. unprotected analog (LogP 1.90)

Reported computational LogP shift supports altered permeability and distribution prediction.

No experimental LogP identified; computed values only.

Evidence Dimension	Computed partition coefficient (LogP / XLogP3)
Target Compound Data	LogP = 3.13 (Computed, Leyan.com)
Comparator Or Baseline	4-Methoxy-1H-indole-2-carboxylic acid (CAS 103260-65-7): XLogP3-AA = 1.90 (PubChem)
Quantified Difference	ΔLogP = +1.23
Conditions	Computational prediction; no experimental LogP values identified for either compound in primary literature

Why This Matters

A >1.2 LogP unit shift significantly alters predicted membrane permeability and distribution behavior, directly impacting the suitability of the compound for cell-permeable probe design versus the more polar parent.

• [1] PubChem. 4-Methoxy-1H-indole-2-carboxylic acid. CID 907248. XLogP3-AA 1.9. View Source
• [2] PubChem. 1-(tert-Butoxycarbonyl)-1H-indole-2-carboxylic acid. CID 21998725. XLogP3 3.3 for the non-methoxy analog. View Source

TPSA Increase vs. Unprotected Analog

The target compound has a computed topological polar surface area (TPSA) of 77.76 Ų, compared to 62.32 Ų for the unprotected 4-methoxy-1H-indole-2-carboxylic acid [1]. This 15.44 Ų increase results from the additional carbamate carbonyl oxygen, which moderately raises hydrogen-bond acceptor capacity while remaining well below the 140 Ų threshold for oral bioavailability prediction [2].

Polar Surface Area

Cross-study comparable

Target TPSA 77.76 Ų

Δ = +15.44 Ų vs. unprotected analog (62.32 Ų)

Intermediate TPSA remains within favorable range for passive permeability and solubility balance.

Computed value; no experimental PSA identified.

Evidence Dimension	Computed topological polar surface area (TPSA)
Target Compound Data	TPSA = 77.76 Ų (Computed, Leyan.com)
Comparator Or Baseline	4-Methoxy-1H-indole-2-carboxylic acid (CAS 103260-65-7): TPSA = 62.32 Ų (PubChem)
Quantified Difference	ΔTPSA = +15.44 Ų
Conditions	Computational prediction; no experimental PSA values identified

Why This Matters

The intermediate TPSA value places the compound in a favorable range for both passive membrane permeability and aqueous solubility, making it a more balanced building block for early-stage drug discovery libraries compared to the less polar parent acid.

• [1] PubChem. 4-Methoxy-1H-indole-2-carboxylic acid. CID 907248. Topological Polar Surface Area 62.3 Ų. View Source
• [2] Veber, D.F. et al. Molecular properties that influence the oral bioavailability of drug candidates. J. Med. Chem. 2002, 45, 2615-2623. View Source

Hydrogen Bond Donor Reduction vs. Unprotected Analog

The N-Boc protection reduces the hydrogen bond donor (HBD) count from 2 (indole N–H + COOH) in the parent compound to 1 (COOH only) in the target compound [1]. This reduction weakens intermolecular hydrogen bonding, potentially lowering melting point and improving organic solvent solubility relative to the unprotected analog that melts at 234–235 °C .

H-Bond Donor Count

Cross-study comparable

Target HBD = 1

Δ = −1 vs. unprotected analog (HBD = 2)

Reduced H-bond donor count correlates with improved organic solvent solubility for solution-phase coupling.

Comparator m.p. reported as 234–235 °C.

Evidence Dimension	Hydrogen bond donor count
Target Compound Data	HBD = 1 (Leyan.com; PubChem analog CID 21998725 shows 1 HBD)
Comparator Or Baseline	4-Methoxy-1H-indole-2-carboxylic acid: HBD = 2 (PubChem CID 907248)
Quantified Difference	ΔHBD = -1
Conditions	Structural analysis; experimental melting point of comparator reported as 234–235 °C

Why This Matters

Lower HBD count correlates with reduced crystal lattice energy and improved solubility in organic media, which is critical for solution-phase amide coupling and library synthesis workflows where the unprotected parent often requires heating or co-solvents to achieve dissolution.

• [1] PubChem. 4-Methoxy-1H-indole-2-carboxylic acid. CID 907248. Hydrogen Bond Donor Count 2. View Source

1-[(tert-Butoxy)carbonyl]-4-methoxy-1H-indole-2-carboxylic acid: Research & Industrial Applications

Library Synthesis with Enhanced Lipophilicity

When designing compound libraries for intracellular targets, the target compound's elevated LogP (3.13 vs. 1.90 for the unprotected parent) provides a more drug-like starting point, reducing the number of lipophilicity-enhancing modifications needed downstream . This is particularly relevant for programs targeting CNS or intracellular protein-protein interactions where passive membrane permeability is critical.

Amide Coupling with Improved Solubility

The single hydrogen bond donor and reduced crystal packing interactions facilitate dissolution in common organic solvents (e.g., DMF, DCM, THF) at ambient temperature, enabling high-throughput amide coupling with diverse amines without the heating or sonication required for the sparingly soluble unprotected parent acid (m.p. 234–235 °C) .

Orthogonal Protection for Multi-Step Indole Functionalization

The N-Boc group provides orthogonal protection that is stable under basic conditions (e.g., Suzuki coupling, nucleophilic substitution) but can be selectively removed with TFA under mild acidic conditions after C2-carboxylic acid derivatization [1]. This enables sequential functionalization of the indole nitrogen and C2 positions without cross-reactivity, a key advantage over N-acetyl or N-tosyl analogs that require harsher deprotection conditions.

4-Methoxy-Directed C3 Electrophilic Substitution

The electron-donating 4-methoxy group activates the indole C3 position toward electrophilic substitution while the N-Boc group depletes electron density on nitrogen, reducing competing N-substitution side reactions . This combination provides a cleaner reaction profile for C3-halogenation, formylation, or Mannich reactions compared to 5- or 6-methoxy positional isomers.

Application

Selection Property

Validation Focus

Library synthesis for intracellular targets

Computed lipophilicity profile

Permeability prediction review; downstream LogP optimization burden

High-throughput amide coupling

Single H-bond donor; organic solvent solubility

Dissolution behavior in DMF, DCM, THF at ambient temperature

Sequential indole functionalization

N-Boc orthogonal protection stability

Base-stable N-protection; TFA-labile deprotection after C2 derivatization

C3-selective electrophilic substitution

4-Methoxy directing effect; N-Boc deactivation

C3 vs. N-substitution regioselectivity; comparison with 5- or 6-methoxy isomers

• [1] Umehara, A.; Ueda, H.; Tokuyama, H. J. Org. Chem. 2016, 81, 11444–11453. Boc group deprotection with TFA. View Source